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methylpyrazole

Cat. No.: B1289925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various pyrazoloazine

scaffolds, including pyrazolo[3,4-b]pyridines, pyrazolo[1,5-a]pyrimidines, and pyrazolo[5,1-c][1]

[2][3]triazines, utilizing 5-aminopyrazoles as key precursors. The condensation of 5-

aminopyrazoles with various bielectrophilic species is a cornerstone in the formation of these

fused heterocyclic systems.[1][4] Pyrazoloazines are of significant interest in medicinal

chemistry due to their structural similarity to purine bases found in DNA and RNA, leading to a

wide range of biological activities.[2]

Synthesis of Pyrazolo[3,4-b]pyridines
Pyrazolo[3,4-b]pyridines are a class of fused heterocyclic compounds with a broad spectrum of

biological activities, including acting as kinase inhibitors and antienteroviral agents. Their

synthesis often involves the reaction of 5-aminopyrazoles with 1,3-dicarbonyl compounds, α,β-

unsaturated carbonyl compounds, or through multi-component reactions.

General Reaction Scheme: Three-Component Synthesis
A common and efficient method for the synthesis of pyrazolo[3,4-b]pyridines is a three-

component reaction involving a 5-aminopyrazole, an aldehyde, and an active methylene
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compound like malononitrile.
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Diazonium Salt Intermediate

Diazotization (NaNO2, HCl)

Hydrazone Derivative

Coupling (Active Methylene Compound, Pyridine)

Pyrazolo[5,1-c][1,2,4]triazine

Cyclization (Acetic Acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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